Cas no 1935336-07-4 (1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol)

• Product Name: 1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol
• CAS No: 1935336-07-4
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 6576936
• PubChem ID: 131124752
• Update Time: 2025-06-15

1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol
• 1935336-07-4
• EN300-1678586

• Inchi： 1S/C8H14N2O2/c1-5-8(7(12)4-11)6(2)10(3)9-5/h7,11-12H,4H2,1-3H3
• InChI Key： FGUHDWQSXMVSIM-UHFFFAOYSA-N
• SMILES： OC(CO)C1C(C)=NN(C)C=1C

Computed Properties

• Exact Mass: 170.105527694g/mol
• Monoisotopic Mass: 170.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol

Introduction to 1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 1935336-07-4)

1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 1935336-07-4, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic derivative features a trimethylpyrazole moiety linked to an ethane-1,2-diol backbone, presenting a unique structural framework that has garnered interest for its potential biological activities and synthetic utility. The compound's molecular architecture combines the rigidity of the pyrazole ring system with the flexibility of the ethylene glycol-like diol functionality, making it a versatile scaffold for drug discovery and material science applications.

The trimethylpyrazole component of this molecule contributes to its distinct electronic and steric properties. Pyrazole derivatives are well-documented for their role in medicinal chemistry, often serving as key pharmacophores in small-molecule drugs targeting various diseases. The presence of three methyl groups at the 1-position enhances the lipophilicity of the pyrazole ring, potentially improving membrane permeability and bioavailability—a critical factor in drug design. This modification also influences the compound's reactivity, enabling diverse functionalization strategies for further derivatization.

Conversely, the ethane-1,2-diol moiety introduces two hydroxyl groups that can participate in hydrogen bonding interactions, a feature highly valuable in molecular recognition processes. Hydroxylated compounds are frequently explored in drug development due to their ability to form stable hydrogen bonds with biological targets such as enzymes and receptors. The dual functionality of 1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol positions it as a promising candidate for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. Studies employing molecular modeling techniques suggest that the combination of the trimethylpyrazole and diol groups may confer favorable pharmacokinetic profiles, including improved solubility and reduced metabolic clearance. These insights are derived from simulations that predict favorable binding modes with target proteins, reinforcing the compound's potential as a lead structure in medicinal chemistry.

In parallel, experimental investigations have begun to explore the biological activity of this compound. Preliminary in vitro assays indicate that derivatives of this scaffold exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. The trimethylpyrazole moiety appears to modulate enzyme active sites effectively, while the diol groups contribute to fine-tuning interactions through hydrogen bonding or hydrophobic effects. Such findings align with broader trends in drug discovery where hybrid molecules are designed to exploit multiple structural features simultaneously.

The synthetic accessibility of 1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol is another compelling aspect warranting discussion. The compound can be synthesized through multi-step reactions involving condensation reactions between appropriate precursors followed by functional group modifications. Advances in catalytic methods have streamlined these processes, allowing for scalable production under mild conditions. This accessibility is crucial for academic and industrial research teams aiming to rapidly explore analogues and optimize lead compounds.

The versatility of this scaffold is further highlighted by its potential application in material science beyond pharmaceuticals. The unique combination of electronic properties from the pyrazole ring and steric bulk from the methyl groups makes it an attractive building block for designing novel polymers or functional materials. For instance, polymers incorporating this motif could exhibit tailored thermal stability or optical properties due to the inherent rigidity conferred by the heterocyclic core.

Looking ahead, future research directions may focus on exploring derivatives of this compound with modified substituents or additional functional groups to enhance specific biological activities. Techniques such as structure-based drug design will continue to play a pivotal role in guiding these modifications by providing detailed insights into target interactions at an atomic level. Additionally, green chemistry principles may inform synthetic strategies to minimize environmental impact while maintaining high yields and purity standards.

The integration of machine learning tools into virtual screening processes has also shown promise for accelerating hit identification among large chemical libraries containing compounds like 1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol. These tools can predict biological activities based on structural features alone before experimental validation is undertaken—a paradigm shift toward more efficient drug discovery workflows.

In conclusion,1-(trimethyl-1H-pyrazol-4-yl)ethane-1,2-diol (CAS No. 1935336-07-4) represents a structurally intriguing compound with broad potential applications across pharmaceuticals and materials science domains. Its unique combination of functional groups offers opportunities for designing molecules with tailored properties through both computational modeling and experimental synthesis efforts.